lambda(4)-Tellane
Description
Lambda(4)-tellane is a tellurium hydride.
Scientific Research Applications
Tellurane Te-Oxide Dimer Formation : Bis(2,2′-biphenylylene)tellurane (λ4-tellane) reacts with ozone at low temperatures to form a tellurane Te-oxide dimer, an O-bridged compound with a bis(octahedral) configuration. This compound, characterized by various spectroscopic analyses, represents a significant understanding of tellurane derivatives and their reactive properties (Sato, Ueminami, Horn, & Furukawa, 1997).
Synthesis of Dichloropertellurane : The reaction of λ4-tellane with sulfuryl chloride leads to the formation of bis(2,2′-biphenylylene)dichloropertellurane, a compound with distorted-octahedral geometry and a cis configuration. This research contributes to the understanding of pertellurane structures and their synthesis (Sato, Yamashita, Horn, & Furukawa, 1996).
Characterization of Bis(methylene)-λ4-Tellane : A study reports the synthesis and full characterization of bis(methylene)-λ4-tellane, a tellurium-centered heteroallene with multiple bonds between carbon and tellurium. This compound exhibits unique properties, such as a bent allene structure and reactivity towards dihalogermylenes, leading to the formation of rare cyclic telluragermetanes (Sugamata, Asakawa, Urao, & Minoura, 2022).
Efficient Synthesis of Organotellurium Compounds : A method for the efficient regioselective synthesis of various organotellurium compounds, including trichloro-(2-chloroalkyl)-λ-tellanes, was developed. This study demonstrates favorable conditions for selective preparation and nucleophilic substitution reactions in the synthesis of these compounds (Potapov, Musalova, Udalova, Musalov, Khabibulina, Amosova, & Royer, 2017).
Synthesis and Structure of Dicationic Telluranes : Research on the synthesis and structure of new dicationic telluranes (λ4-tellane) reveals important aspects of hypervalent bonding systems. The study includes X-ray structure determinations and ab initio calculations, providing insights into the bonding and geometry of these positively charged telluranes (Bergholdt, Kobayashi, Horn, Takahashi, Sato, Furukawa, Yokoyama, & Yamaguchi, 1998).
Properties
Molecular Formula |
H4Te |
|---|---|
Molecular Weight |
131.6 g/mol |
IUPAC Name |
λ4-tellane |
InChI |
InChI=1S/H4Te/h1H4 |
InChI Key |
BYADSUHJKDFAEG-UHFFFAOYSA-N |
Canonical SMILES |
[TeH4] |
Origin of Product |
United States |
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